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Compound of Interest

Compound Name: 4-Hydroxy-1-methyl-2-pyridone

Cat. No.: B591780 Get Quote

Technical Overview of 4-Hydroxy-1-methyl-2-
pyridone
For Researchers, Scientists, and Drug Development Professionals

This document provides core molecular information for 4-Hydroxy-1-methyl-2-pyridone, a

heterocyclic compound utilized as an intermediate and building block in the synthesis of

pharmaceuticals and agrochemicals.[1] Its utility in medicinal chemistry is noted for designing

compounds with potentially improved solubility and bioavailability.[1]

Molecular Data
The fundamental molecular properties of 4-Hydroxy-1-methyl-2-pyridone are summarized

below. This data is essential for stoichiometric calculations, analytical characterization, and

chemical synthesis workflows.

Property Value

Molecular Formula C₆H₇NO₂

Molecular Weight 125.13 g/mol [1][2]

Chemical Structure and Composition
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The molecular formula C₆H₇NO₂ indicates the elemental composition of the molecule. A

diagram illustrating this composition is provided below.

Caption: Elemental composition of 4-Hydroxy-1-methyl-2-pyridone.

Note on Methodologies: The molecular weight and formula are fundamental chemical

properties derived from the compound's atomic composition. The molecular weight is

calculated based on standard atomic weights. Experimental verification is typically achieved

through techniques such as mass spectrometry, which provides a precise mass-to-charge ratio,

and elemental analysis, which determines the percentage composition of each element. Due to

the foundational nature of this data, specific experimental protocols for its determination are not

detailed here but are based on standard analytical chemistry principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science
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